Cas no 2171773-95-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
- EN300-1513953
- 2171773-95-6
-
- Inchi: 1S/C24H28N2O5/c1-24(2,3)21(22(29)26(4)13-20(27)28)25-23(30)31-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19,21H,13-14H2,1-4H3,(H,25,30)(H,27,28)
- InChI Key: AXPALSYTJZYYLJ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(C)CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513953-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1513953-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513953-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid |
2171773-95-6 | 100mg |
$2963.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique chemical properties and stability.
The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is particularly effective in preventing premature reactions and ensuring the sequential addition of amino acids during the synthesis process. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic methodologies.
The structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid consists of a central N,3,3-trimethylbutanamidoacetic acid core, which is functionalized with the Fmoc protecting group. This combination provides the compound with enhanced solubility and reactivity, making it suitable for a wide range of applications in drug discovery and development.
Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced bioavailability and reduced degradation rates. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid has been explored for its potential in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc group can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can improve drug targeting and reduce side effects.
The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid typically involves several steps. First, the N,3,3-trimethylbutanamidoacetic acid core is synthesized using standard organic chemistry techniques. Next, the Fmoc protecting group is introduced through a nucleophilic substitution reaction. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC) to ensure high purity and yield.
The physical properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid include a molecular weight of approximately 405 g/mol and a melting point ranging from 150°C to 155°C. It is generally soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature.
In terms of safety and handling, it is important to note that while 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid is not classified as a hazardous material or controlled substance, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). Proper storage conditions include keeping the compound away from direct sunlight and at temperatures below 40°C to maintain its stability.
The potential applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound for the development of advanced materials and nanotechnology applications. For example, researchers at the University of California have explored the use of Fmoc-protected amino acids in the fabrication of self-assembling nanostructures with tunable properties for drug delivery systems.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6) is a versatile and valuable compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an essential tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.
2171773-95-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)